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Compound of Interest

Compound Name: GW791343 dihydrochloride

Cat. No.: B529643 Get Quote

GW791343 Dihydrochloride Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

GW791343 dihydrochloride.

Frequently Asked Questions (FAQs)
1. What is GW791343 dihydrochloride and what is its mechanism of action?

GW791343 dihydrochloride is a potent and species-specific allosteric modulator of the P2X7

receptor.[1][2] It functions as a negative allosteric modulator of the human P2X7 receptor, with

a pIC50 of 6.9-7.2, producing a non-competitive antagonist effect.[1][3] Conversely, it acts as a

positive allosteric modulator at the rat P2X7 receptor.[4][5] This modulation occurs at a site

distinct from the ATP binding site.[4][5][6] Its unique properties make it a valuable tool for

studying the P2X7 receptor's role in various physiological and pathological processes, including

neurological diseases.[1]

2. I am having trouble dissolving GW791343 dihydrochloride. What are the recommended

solvents?
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GW791343 dihydrochloride is soluble in DMSO.[7][8] For in vivo experiments or cell-based

assays where high concentrations of DMSO may be toxic, co-solvent systems are

recommended. Commonly used systems include mixtures of DMSO with PEG300, Tween-80,

saline, SBE-β-CD in saline, or corn oil.[1]

3. My GW791343 dihydrochloride solution appears cloudy or has precipitated. How can I

resolve this?

If you observe precipitation or phase separation during the preparation of your solution, gentle

heating and/or sonication can be used to aid dissolution.[1][8] It is also recommended to

prepare fresh solutions for immediate use whenever possible.[1]

4. What are the recommended storage conditions for GW791343 dihydrochloride stock

solutions?

For long-term storage, it is recommended to store stock solutions of GW791343
dihydrochloride at -80°C for up to 6 months or at -20°C for up to 1 month.[1] To prevent

degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into

smaller, single-use volumes.[1] When storing, it is best to do so under a nitrogen atmosphere.

[1]
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Issue Possible Cause Recommended Solution

Precipitation upon addition to

aqueous buffer

The compound has limited

solubility in aqueous solutions.

Prepare a concentrated stock

solution in 100% DMSO first.

For your final working solution,

dilute the DMSO stock into

your aqueous buffer while

vortexing to ensure rapid

mixing. The final DMSO

concentration should be kept

as low as possible for cell-

based assays.

Compound crashes out of

solution during storage

The storage temperature is too

high, or the solution has been

stored for too long.

Store stock solutions at -80°C

for long-term storage (up to 6

months) or -20°C for short-

term storage (up to 1 month).

[1] Avoid repeated freeze-thaw

cycles by preparing aliquots.

Inconsistent experimental

results

Degradation of the compound

in solution.

It is highly recommended to

prepare fresh working

solutions from a stock solution

on the day of the experiment.

[1]

Difficulty dissolving the solid

compound

Insufficient solvent volume or

inadequate mixing.

Ensure you are using a

sufficient volume of the

appropriate solvent (e.g.,

DMSO). Use of a vortex mixer

or sonication can aid in

dissolution.[1][8]

Quantitative Solubility Data

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medchemexpress.com/GW791343-dihydrochloride.html
https://www.medchemexpress.com/GW791343-dihydrochloride.html
https://www.medchemexpress.com/GW791343-dihydrochloride.html
https://www.targetmol.cn/compound/gw791343%20dihydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b529643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent System Achievable Concentration Notes

DMSO ≥ 42 mg/mL (93.89 mM) Sonication is recommended.[8]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2 mg/mL (4.47 mM) A clear solution is expected.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2 mg/mL (4.47 mM)

A clear solution is expected.

This protocol should be used

with caution for continuous

dosing periods exceeding half

a month.[1]

10% DMSO, 90% Corn Oil ≥ 2 mg/mL (4.47 mM) A clear solution is expected.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh out the required amount of GW791343 dihydrochloride powder.

Add the appropriate volume of 100% DMSO to achieve a 10 mM concentration. For

example, to prepare 1 mL of a 10 mM solution, add 223.5 µL of DMSO to 1 mg of the

compound.

Vortex the solution until the solid is completely dissolved. Sonication can be used to expedite

dissolution.

Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vivo Studies (Co-solvent System)

This protocol is an example for preparing a 2 mg/mL working solution.

Prepare a 20 mg/mL stock solution of GW791343 dihydrochloride in 100% DMSO.

To prepare 1 mL of the final working solution, begin by taking 100 µL of the 20 mg/mL DMSO

stock solution.
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Add 400 µL of PEG300 to the DMSO stock and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Finally, add 450 µL of saline to bring the total volume to 1 mL and mix thoroughly.[1]

Visualizations

Cell Membrane

P2X7 Receptor

Ion Channel
Pore Formation

Conformational Change

ATP

Binds & Activates

GW791343
(Human)

Negative Allosteric
Modulation

Downstream
Signaling

Ion Flux (Ca²⁺, Na⁺, K⁺)

 

Start: GW791343
dihydrochloride (solid)

Add 100% DMSO to
desired stock concentration

Vortex / Sonicate
until fully dissolved

Concentrated
Stock Solution

Prepare working solution
(dilute with buffer or co-solvents)

End: Ready-to-use
working solution

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.medchemexpress.com/GW791343-dihydrochloride.html
https://www.benchchem.com/product/b529643?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b529643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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